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Compound of Interest

Compound Name: 5-Bromo-1,2,3-triazine

Cat. No.: B172147

Disclaimer: This document provides guidance on the proper disposal of 5-Bromo-1,2,3-
triazine based on its known hazards and general best practices for laboratory chemical waste
management. A specific Safety Data Sheet (SDS) for this compound was not located;
therefore, these procedures are derived from established protocols for hazardous halogenated
organic compounds. Always consult with your institution's Environmental Health and Safety
(EHS) department for specific requirements and procedures in your location.

Immediate Safety and Hazard Identification

5-Bromo-1,2,3-triazine is a hazardous chemical that requires careful handling to avoid
exposure. Personal Protective Equipment (PPE) is mandatory when handling this compound or
its waste.

Essential Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves before use.
» Body Protection: A lab coat or chemical-resistant apron.

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If aerosols or dusts are generated, a respirator may be necessary.
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Primary Hazards: Based on the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals, 5-Bromo-1,2,3-triazine is classified with the following hazards[1][2]:

o Harmful if swallowed (Acute toxicity, oral).

o Harmful in contact with skin (Acute toxicity, dermal).

o Harmful if inhaled (Acute toxicity, inhalation).

e Causes skin irritation.

o Causes serious eye irritation.

e May cause respiratory irritation.

Summary of Chemical and Hazard Data

The following table summarizes key quantitative and qualitative data for 5-Bromo-1,2,3-

triazine.
Property Value Reference
Molecular Formula C3H2BrNs [1112]
Molecular Weight 159.97 g/mol [1][2]
CAS Number 114078-88-5 [1][2]
Solid (Assumed based on
Appearance molecular weight and

structure)

GHS Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH315: Causes

skin irritationH319: Causes [1][2]
serious eye irritationH332:

Harmful if inhaledH335: May

cause respiratory irritation
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Detailed Disposal Protocol

The disposal of 5-Bromo-1,2,3-triazine must be managed as a hazardous waste stream.
Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Step 1: Waste Segregation
e 5-Bromo-1,2,3-triazine is a halogenated organic compound.

|t must be collected in a waste container specifically designated for halogenated organic
waste.

» Do not mix with non-halogenated organic solvents, strong acids, strong bases, strong
oxidizing agents, or reactive metals.

Step 2: Waste Collection and Container Management

» Container Selection: Use a chemically compatible container, typically a high-density
polyethylene (HDPE) or glass bottle with a secure, tight-fitting cap. The original container is
often the best choice for waste accumulation if it is in good condition.

» Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "Waste 5-Bromo-1,2,3-triazine". List all components if it is a solution.
The label should also clearly indicate the hazards (e.g., "Toxic," "Irritant”).

o Storage:
o Keep the waste container closed at all times, except when adding waste.

o Store the container in a designated, well-ventilated, and secure satellite accumulation
area.

o Store in secondary containment (e.g., a chemical-resistant tray) to contain any potential
leaks or spills.

Step 3: Disposal of Contaminated Materials
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» Any materials grossly contaminated with 5-Bromo-1,2,3-triazine, such as pipette tips,
gloves, or absorbent pads used for spills, should be collected in a sealed, labeled bag or
container and disposed of as solid hazardous waste.

o Empty containers that once held 5-Bromo-1,2,3-triazine must be triple-rinsed with a suitable
solvent (e.g., acetone or ethanol). The rinsate must be collected and disposed of as
halogenated hazardous waste. After rinsing, the defaced container may be disposed of
according to your institution's procedures for empty chemical containers.

Step 4: Arranging for Final Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste container.

» Do not attempt to transport the hazardous waste off-site yourself.

o The final disposal method for halogenated organic waste is typically high-temperature
incineration at a licensed hazardous waste facility.

Visual Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 5-Bromo-1,2,3-triazine.
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Disposal Workflow for 5-Bromo-1,2,3-triazine

Preparation & Handling

Start: Have 5-Bromo-1,2,3-triazine waste

Wear appropriate PPE:
- Safety Goggles
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- Chemical-Resistant Gloves
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Conta\‘rinated Materials

Label container clearly:
'Hazardous Waste'
'5-Bromo-1,2,3-triazine’
List Hazards

Store in a secure, ventilated
area with secondary containment
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Caption: Disposal workflow for 5-Bromo-1,2,3-triazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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